![molecular formula C11H17F2NO3 B6229573 tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate CAS No. 2680541-77-7](/img/no-structure.png)
tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate
Overview
Description
Tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate (TBCM) is an organic compound that is used in various scientific research applications. It is a highly versatile compound with a wide range of uses due to its unique chemical structure. TBCM is a cyclic compound that contains a tert-butyl group, a difluoromethylene group, and a carbamate group. It is a colorless solid that is insoluble in water and has a melting point of about 108°C.
Scientific Research Applications
Tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the polymerization of alkenes, and as a ligand in organometallic complexes. It has also been used in the synthesis of pharmaceuticals and other organic compounds. In addition, it is used in the synthesis of peptides and proteins, and in the study of enzyme kinetics.
Mechanism of Action
The mechanism of action of tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate is not well understood. It is believed to act as an inhibitor of certain enzymes, such as proteases, lipases, and phosphatases. It has also been suggested that it may act as an agonist of certain receptors, such as opioid receptors.
Biochemical and Physiological Effects
tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases, lipases, and phosphatases. In addition, it has been shown to have a variety of anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate has several advantages for use in laboratory experiments. It is a highly versatile compound with a wide range of uses due to its unique chemical structure. It is also relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to its use in laboratory experiments. It is insoluble in water and has a low melting point, making it difficult to work with.
Future Directions
There are a number of potential future directions for the use of tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate. It could be used in the development of new drugs or other organic compounds. It could also be used in the development of new catalysts for organic synthesis or in the study of enzyme kinetics. In addition, it could be used in the development of new materials or in the study of biochemical and physiological effects. Finally, it could be used in the development of new peptides and proteins.
Synthesis Methods
Tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate can be synthesized by a variety of methods, including the use of tert-butyl bromide, difluoromethylene bromide, and an amine. The reaction involves the reaction of the tert-butyl bromide and difluoromethylene bromide with an amine in the presence of a catalyst. The reaction produces a tert-butyl carbamate that is then reacted with formaldehyde to produce the desired tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate involves the reaction of tert-butyl carbamate with 3,3-difluorocyclobutanone in the presence of a base to form the intermediate tert-butyl N-[(3,3-difluoro-1-hydroxycyclobutyl)methyl]carbamate. This intermediate is then reacted with a reducing agent to form the final product.", "Starting Materials": ["tert-butyl carbamate", "3,3-difluorocyclobutanone", "base", "reducing agent"], "Reaction": ["Step 1: Combine tert-butyl carbamate and 3,3-difluorocyclobutanone in the presence of a base, such as sodium hydride or potassium tert-butoxide.", "Step 2: Allow the reaction to proceed at room temperature or at a slightly elevated temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with an organic solvent, such as dichloromethane or ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the intermediate tert-butyl N-[(3,3-difluoro-1-hydroxycyclobutyl)methyl]carbamate.", "Step 5: Reduce the intermediate with a reducing agent, such as sodium borohydride or lithium aluminum hydride, in the presence of a solvent, such as methanol or ethanol.", "Step 6: Quench the reaction with water and extract the product with an organic solvent.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the final product, tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate."] } | |
CAS RN |
2680541-77-7 |
Product Name |
tert-butyl N-[(3,3-difluoro-1-formylcyclobutyl)methyl]carbamate |
Molecular Formula |
C11H17F2NO3 |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
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